Cas no 1859240-29-1 (N-(4,4-Difluorobutan-2-yl)thietan-3-amine)

• Product Name: N-(4,4-Difluorobutan-2-yl)thietan-3-amine
• CAS No: 1859240-29-1
• MF: C₇H₁₃F₂NS
• MW: 181.246627569199
• CID: 5304440
• Update Time: 2026-03-10

N-(4,4-Difluorobutan-2-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4,4-Difluorobutan-2-yl)thietan-3-amine

• Inchi： 1S/C7H13F2NS/c1-5(2-7(8)9)10-6-3-11-4-6/h5-7,10H,2-4H2,1H3
• InChI Key： LDKZDTKSXGJZBK-UHFFFAOYSA-N
• SMILES： S1CC(C1)NC(C)CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3